molecular formula C7H5BrN4 B8722748 2-Bromo-5-(1H-imidazol-1-YL)pyrazine

2-Bromo-5-(1H-imidazol-1-YL)pyrazine

Cat. No. B8722748
M. Wt: 225.05 g/mol
InChI Key: WXUSOHXQJYNGAO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Bromo-5-(1H-imidazol-1-YL)pyrazine is a useful research compound. Its molecular formula is C7H5BrN4 and its molecular weight is 225.05 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-Bromo-5-(1H-imidazol-1-YL)pyrazine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-Bromo-5-(1H-imidazol-1-YL)pyrazine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

2-Bromo-5-(1H-imidazol-1-YL)pyrazine

Molecular Formula

C7H5BrN4

Molecular Weight

225.05 g/mol

IUPAC Name

2-bromo-5-imidazol-1-ylpyrazine

InChI

InChI=1S/C7H5BrN4/c8-6-3-11-7(4-10-6)12-2-1-9-5-12/h1-5H

InChI Key

WXUSOHXQJYNGAO-UHFFFAOYSA-N

Canonical SMILES

C1=CN(C=N1)C2=CN=C(C=N2)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

To sodium hydride (0.20 g) in THF (15 ml), imidazole (0.57 g) was added and cooled to 0° C. To the above mixture 2,3-dibromopyrazine (2 g) was added and entire reaction mixture was allowed to reflux for overnight. The reaction mixture was quenched with water 5 ml volatiles were removed under vacuum. The resulting crude mass was purified by column chromatography to afford 2-bromo-5-(1H-imidazol-1-yl)pyrazine as pure product.
Quantity
0.2 g
Type
reactant
Reaction Step One
Quantity
0.57 g
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step Two

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